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Compound of Interest

Compound Name:
5-Bromo-2-(bromomethyl)-1,3-

difluorobenzene

Cat. No.: B060537 Get Quote

An In-depth Technical Guide on the Material Safety of 5-Bromo-2-(bromomethyl)-1,3-
difluorobenzene

Disclaimer: The following information is a comprehensive guide based on available data for

structurally similar compounds. A specific Material Safety Data Sheet (MSDS) for 5-Bromo-2-
(bromomethyl)-1,3-difluorobenzene (CAS No. 162744-60-7) was not readily available.

Researchers, scientists, and drug development professionals should handle this compound

with caution, adhering to the safety protocols outlined for related hazardous materials.

Section 1: Chemical Identification and Physical
Properties
5-Bromo-2-(bromomethyl)-1,3-difluorobenzene, also known as 4-Bromo-2,6-difluorobenzyl

bromide, is an organic halogen compound.[1] Due to the presence of bromine and fluorine

atoms, it is a valuable reagent in organic synthesis, particularly for introducing bromo- and

fluoro-moieties into organic molecules and in the preparation of organometallic compounds and

pharmaceutical intermediates.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₄Br₂F₂ [1]

Molar Mass 285.91 g/mol [1]

Appearance Colorless or yellowish liquid [1]

Density
Approximately 1.85 - 1.991

g/mL
[1]

Boiling Point Approximately 220-222 °C [1]

Melting Point Approximately 19-22 °C [1]

Flash Point
53 °C (127 °F) (for a similar

compound)
[2]

Solubility
Soluble in organic solvents like

ether and dichloromethane.
[1]

Section 2: Hazard Identification and GHS
Classification
This compound is considered a hazardous substance. The primary hazards are associated with

its flammability and its irritant effects on the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[2]

Skin corrosion/irritation 2
H315: Causes skin irritation.[2]

[3]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[2][3]

Hazard Pictograms:

Hazard Pictograms

Flame

Exclamation Mark

Click to download full resolution via product page

Caption: GHS Pictograms for Flammable and Irritant Hazards.

Section 3: Experimental Protocols - Safety and
Handling
Given the hazardous nature of this chemical, strict adherence to safety protocols is mandatory.

The following methodologies are based on standard practices for handling similar hazardous

chemicals.

Personal Protective Equipment (PPE) Protocol
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A risk assessment should always be conducted before handling. The following PPE is

recommended:

Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards.[2]

Hand Protection: Handle with compatible chemical-resistant gloves. Dispose of

contaminated gloves after use in accordance with good laboratory practices.[2]

Skin and Body Protection: Wear impervious clothing. The type of protective equipment must

be selected according to the concentration and amount of the dangerous substance at the

specific workplace.[2]

Respiratory Protection: Use a full-face respirator with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges as a backup to engineering controls where risk

assessment shows it is necessary.[2]

Chemical Handling Procedure

Start Handling Assess Risks
Don Appropriate PPE

(Gloves, Goggles, Lab Coat)
Work in a

Fume Hood
Handle Chemical

Decontaminate Work Area
and Equipment

Doff PPE End Handling

Click to download full resolution via product page

Caption: Recommended workflow for safely handling the chemical.

Spill Response Protocol
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate unnecessary personnel from the area.[4]

Ventilate: Ensure adequate ventilation.[2]

Containment: Stop the leak if it is safe to do so. Dike the spill to prevent it from spreading.[4]
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Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, or

universal binder.[2][5]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal as hazardous waste.[2]

Decontamination: Clean the spill area thoroughly.

Section 4: Toxicology and First Aid
The toxicological properties of 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene have not

been fully investigated. However, based on related compounds, it is expected to be harmful if

inhaled, swallowed, or absorbed through the skin.[2]

Table 3: Toxicological Information and First Aid Measures

Route of Exposure Potential Health Effects First Aid Measures

Inhalation
May cause respiratory tract

irritation.[2]

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.[2]

Skin Contact

Causes skin irritation. May be

harmful if absorbed through

the skin.[2]

Wash off with soap and plenty

of water. Consult a physician.

[2]

Eye Contact
Causes serious eye irritation.

[2]

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[2]

Ingestion May be harmful if swallowed.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.[2]

No component of similar products is identified as a probable, possible, or confirmed human

carcinogen by IARC or ACGIH at levels greater than or equal to 0.1%.[2]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
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Rinse Eyes with Water
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Consult a Physician
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Caption: First aid procedures for different exposure routes.

Section 5: Firefighting Measures and Stability
The compound is a flammable liquid and vapor.[2]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

may form, including carbon oxides, hydrogen bromide gas, and hydrogen fluoride.[2]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus.

[2]

Chemical Stability: Stable under recommended storage conditions.[2]

Incompatible Materials: Strong oxidizing agents.[2]

Conditions to Avoid: Heat, flames, and sparks.[2]
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Section 6: Storage and Disposal
Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and

away from heat and ignition sources.[2][5]

Disposal: Dispose of this material as hazardous waste in accordance with local, state, and

federal regulations. Do not allow the product to enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14053~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:55:18~~1-Bromo-3%205-difluorobenzene~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://www.benchchem.com/product/b060537?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/5-BROMO-2-(BROMOMETHYL)-1,3-DIFLUOROBENZENE
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-1_3-difluorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-1_3-difluorobenzene
https://synquestprodstorage.blob.core.windows.net/msds/1800/1800-B-52.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14053~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:55:18~~1-Bromo-3%205-difluorobenzene~~
https://www.benchchem.com/product/b060537#5-bromo-2-bromomethyl-1-3-difluorobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b060537#5-bromo-2-bromomethyl-1-3-difluorobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b060537#5-bromo-2-bromomethyl-1-3-difluorobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b060537#5-bromo-2-bromomethyl-1-3-difluorobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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